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Compound of Interest

Compound Name:
4-Nitrophenyl

phosphorodichloridate

Cat. No.: B1294478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for 4-Nitrophenyl phosphorodichloridate (NPPDC). NPPDC is a highly reactive

organophosphorus compound widely utilized as a reagent in the synthesis of phosphonates

and phosphoramidates, which are crucial intermediates in the development of pharmaceuticals

and agrochemicals. Due to its reactivity, proper handling and storage are paramount to ensure

its integrity and safety.

Physicochemical Properties
A summary of the key physicochemical properties of 4-Nitrophenyl phosphorodichloridate is

presented below.
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Property Value

CAS Number 777-52-6

Molecular Formula C₆H₄Cl₂NO₄P

Molecular Weight 255.98 g/mol

Appearance
Off-white to pale pink or yellow to light brown

solid

Melting Point 44-45 °C

Boiling Point 182-183 °C at 13 mmHg

Solubility
Slightly soluble in Chloroform. Reacts with

water.

Stability Profile
4-Nitrophenyl phosphorodichloridate is a moisture-sensitive and hygroscopic compound.[1]

Its stability is significantly influenced by environmental conditions such as temperature,

humidity, and pH.

Hydrolytic Instability: The primary route of degradation for NPPDC is hydrolysis. The two

phosphorus-chlorine (P-Cl) bonds are highly susceptible to nucleophilic attack by water. This

reaction is rapid and leads to the formation of 4-nitrophenyl phosphoric acid and hydrochloric

acid. The kinetics of this hydrolysis are dependent on pH and temperature, with the reaction

rate generally increasing with higher temperatures and decreasing with lower pH.[2]

Thermal Stability: While specific decomposition temperature data is not readily available, it is

recommended to store the compound at refrigerated temperatures to minimize thermal

degradation.

Incompatibilities: 4-Nitrophenyl phosphorodichloridate is incompatible with a range of

substances. Contact with these should be strictly avoided to prevent vigorous or hazardous

reactions.
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Incompatible Materials

Water / Moisture

Strong Bases

Strong Oxidizing Agents

Alcohols

Recommended Storage Conditions
To maintain the quality and ensure the safe handling of 4-Nitrophenyl
phosphorodichloridate, the following storage conditions are recommended.

Parameter Recommendation

Temperature 2-8 °C (Refrigerated)

Atmosphere
Store under an inert gas (e.g., Nitrogen or

Argon)

Container
Airtight, well-sealed containers. Amber glass is

preferable to protect from light.

Environment A dry, well-ventilated place is essential.

Decomposition Pathway
The decomposition of 4-Nitrophenyl phosphorodichloridate in the presence of water

proceeds through a stepwise hydrolysis mechanism. The following diagram illustrates the

putative pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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